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Compound of Interest

Compound Name:

N-(3-

bromophenyl)hydrazinecarbothioa

mide

CAS No.: 116567-17-0

Cat. No.: B058342

Get Quote

Welcome to the technical support center for the synthesis of N-(3-
bromophenyl)hydrazinecarbothioamide. This guide is designed for researchers, scientists,

and professionals in drug development. Here, you will find in-depth troubleshooting guides,

frequently asked questions (FAQs), and detailed experimental protocols to enhance the yield

and purity of your synthesis.

Introduction
N-(3-bromophenyl)hydrazinecarbothioamide, also known as 4-(3-

bromophenyl)thiosemicarbazide, is a crucial intermediate in the synthesis of various

heterocyclic compounds with significant pharmacological potential. Thiosemicarbazides and

their derivatives are known to exhibit a wide range of biological activities, including

antibacterial, antifungal, anticonvulsant, and anticancer properties[1][2]. The presence of the

bromophenyl moiety can further enhance these activities[3].
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The most direct and efficient synthesis route involves the nucleophilic addition of hydrazine to

3-bromophenyl isothiocyanate. While seemingly straightforward, this reaction can present

challenges related to yield, purity, and side-product formation. This guide provides a

comprehensive resource to navigate these potential issues and achieve a successful

synthesis.

Reaction Mechanism and Workflow
The fundamental reaction involves the attack of the highly nucleophilic amino group of

hydrazine on the electrophilic carbon atom of the isothiocyanate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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